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Compound of Interest

Compound Name: Furofenac-d3

Cat. No.: B12423608 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

Furofenac-d3, a deuterated analog of the non-steroidal anti-inflammatory drug (NSAID)

Furofenac, requires careful handling and disposal due to its potential hazards. This guide

provides a comprehensive, step-by-step approach to its safe disposal, ensuring the protection

of personnel and the environment.

Hazard Profile and Safety Precautions
Furofenac-d3 is classified as toxic if swallowed and is suspected of damaging fertility or the

unborn child. It can also cause damage to organs through prolonged or repeated exposure and

is toxic to aquatic life with long-lasting effects.[1] Therefore, strict adherence to safety protocols

is paramount.
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Hazard Category GHS Classification Precautionary Statement

Acute Oral Toxicity Category 3 H301: Toxic if swallowed[1]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs through prolonged or

repeated exposure[1]

Hazardous to the Aquatic

Environment (Chronic)
Category 2

H411: Toxic to aquatic life with

long lasting effects

When handling Furofenac-d3, appropriate personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE) Specification

Gloves Protective gloves

Clothing Protective clothing

Eye Protection Eye protection/face protection

Respiratory Protection Required when dusts are generated

Work should be conducted under a chemical fume hood to avoid inhalation of any dust or

fumes.[2]

Step-by-Step Disposal Protocol
The primary method for the disposal of Furofenac-d3 is through an approved waste disposal

plant. This ensures that the chemical is managed in an environmentally safe and compliant

manner.

Consult Institutional and Local Regulations: Before initiating any disposal procedures,

consult your institution's specific safety guidelines and local, regional, and national

hazardous waste regulations to ensure complete and accurate classification and disposal.[2]

[3]
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Original Container: Whenever possible, leave the Furofenac-d3 in its original container. This

prevents misidentification and ensures that all hazard information is readily available.

No Mixing of Waste: Do not mix Furofenac-d3 with other chemical waste unless explicitly

instructed to do so by your institution's hazardous waste management plan.

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

any associated hazard symbols.

Segregated Storage: Store the waste container in a designated, secure area away from

incompatible materials, such as strong oxidizing agents and strong acids.[2] The storage

area should be cool, dry, and well-ventilated.[2]

Arrange for Professional Disposal: Contact your institution's environmental health and safety

(EHS) department or a licensed chemical waste disposal company to arrange for the

collection and disposal of the Furofenac-d3 waste.

Decontamination of Empty Containers: Handle uncleaned, empty containers in the same

manner as the product itself. They should be collected and disposed of by a professional

waste disposal service.

Emergency Procedures
In the event of a spill, evacuate the area and ensure adequate ventilation.[2] Avoid generating

dust.[2] Sweep up the spilled material and place it into a suitable, labeled container for

disposal.[2] Personal protective equipment should be worn during cleanup.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Furofenac-d3.
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Caption: Logical workflow for the safe disposal of Furofenac-d3.
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It is crucial to emphasize that the disposal of laboratory chemicals should not follow household

waste procedures. Options such as drug take-back programs or mixing with undesirable

substances like coffee grounds or cat litter are intended for unused consumer medications and

are not appropriate for research-grade chemicals like Furofenac-d3.[4][5][6] The chemical

nature and concentration of laboratory reagents necessitate professional handling and disposal

to mitigate risks to public health and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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